4-bromo-N-(5-nitro-1-naphthyl)benzenesulfonamide

• IUPAC Name: 4-bromo-N-(5-nitronaphthalen-1-yl)benzenesulfonamide
• InChI: InChI=1S/C16H11BrN2O4S/c17-11-7-9-12(10-8-11)24(22,23)18-15-5-1-4-14-13(15)3-2-6-16(14)19(20)21/h1-10,18H
• InChI Key: FDAUKMJEXWWGJN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC=C2[N+](=O)[O-])C(=C1)NS(=O)(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C16H11BrN2O4S
• Molecular Weight: 407.2 g/mol

Description

4-bromo-N-(5-nitro-1-naphthyl)benzenesulfonamide, commonly known as BNNSB, is a chemical compound that has been extensively researched for its potential applications in scientific research. BNNSB is a sulfonamide derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a valuable tool for studying various biological processes.

Mechanism of Action

The mechanism of action of BNNSB is not fully understood, but it is thought to involve the binding of the compound to specific receptors or enzymes in the body. This binding can lead to a range of biochemical and physiological effects, including changes in enzyme activity, alterations in gene expression, and modulation of cellular signaling pathways.
Biochemical and Physiological Effects
BNNSB has been shown to exhibit a range of biochemical and physiological effects, including inhibition of carbonic anhydrase activity, modulation of GABA(A) receptor function, and activation of the aryl hydrocarbon receptor. These effects have important implications for the study of various biological processes, including metabolism, neurotransmission, and immune function.

Advantages and Limitations for Lab Experiments

One of the key advantages of BNNSB is its ability to act as a fluorescent probe for detecting sulfonamides in biological samples. This makes it a valuable tool for monitoring the presence of sulfonamide-based drugs and for detecting sulfonamide contamination in food and water supplies. However, there are also limitations to the use of BNNSB in lab experiments, including its potential toxicity and the need for careful handling and disposal of the compound.

Future Directions

There are numerous potential future directions for research on BNNSB. Some possible areas of investigation include the development of new synthetic methods for producing the compound, the identification of new targets for BNNSB binding, and the exploration of the compound's potential applications in various fields, including medicine, agriculture, and environmental science. Additionally, further studies are needed to better understand the mechanism of action of BNNSB and its potential effects on human health and the environment.
Conclusion
In conclusion, 4-bromo-N-(5-nitro-1-naphthyl)benzenesulfonamide is a valuable tool for scientific research, with a range of potential applications in fields such as medicine, agriculture, and environmental science. While there are limitations to its use in lab experiments, the compound's ability to act as a fluorescent probe for detecting sulfonamides in biological samples makes it a valuable tool for monitoring the presence of these compounds in various settings. Further research is needed to fully understand the mechanism of action of BNNSB and to explore its potential applications in various fields.

Scientific Research Applications

BNNSB has been extensively studied for its potential applications in scientific research. One of the key uses of BNNSB is as a fluorescent probe for detecting the presence of sulfonamides in biological samples. This has important implications for the monitoring of sulfonamide-based drugs and for the detection of sulfonamide contamination in food and water supplies.